Cas no 1443227-29-9 (2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid)

• Product Name: 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid
• CAS No: 1443227-29-9
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 3023746
• PubChem ID: 101043252
• Update Time: 2025-05-21

2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid
• DA-44641
• EN300-6511191
• 2-{[(benzyloxy)carbonyl]amino}pyrimidine-4-carboxylic acid
• 1443227-29-9

• Inchi： 1S/C13H11N3O4/c17-11(18)10-6-7-14-12(15-10)16-13(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)(H,14,15,16,19)
• InChI Key： GFOJDAOXJVKOID-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC=C(C(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.07495584Da
• Monoisotopic Mass: 273.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid

Comprehensive Guide to 2-(Benzyloxycarbonylamino)pyrimidine-4-carboxylic Acid (CAS No. 1443227-29-9)

2-(Benzyloxycarbonylamino)pyrimidine-4-carboxylic acid (CAS No. 1443227-29-9) is a specialized pyrimidine derivative widely used in pharmaceutical research and organic synthesis. This compound features a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality, making it a versatile intermediate for drug development, particularly in the synthesis of nucleoside analogs and small-molecule inhibitors. Its unique structure has attracted significant attention in medicinal chemistry, especially for targeting kinase enzymes and cancer therapeutics.

The growing demand for heterocyclic compounds in drug discovery has positioned 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid as a critical building block. Researchers frequently search for "pyrimidine-4-carboxylic acid derivatives" or "Cbz-protected amino pyrimidines" due to their relevance in designing anticancer agents and antiviral drugs. This compound’s role in high-throughput screening and fragment-based drug design further enhances its commercial and scientific value.

From a synthetic perspective, CAS 1443227-29-9 is often utilized in peptide coupling reactions and amide bond formation. Its carboxylic acid group allows for easy conjugation with amines, while the Cbz group provides selective deprotection options. These properties align with trending topics such as "green chemistry in pharmaceutical synthesis" and "sustainable drug development," addressing the industry’s shift toward eco-friendly methodologies.

Market trends indicate rising interest in custom synthesis services for 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid, driven by academic and industrial R&D. Frequently asked questions include "How to purify pyrimidine carboxylic acids?" and "Applications of Cbz-protected intermediates in API manufacturing," reflecting its practical challenges and opportunities. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 2-(benzyloxycarbonylamino)pyrimidine-4-carboxylic acid (CAS No. 1443227-29-9) is a pivotal compound in modern drug discovery, bridging medicinal chemistry and process optimization. Its adaptability to combinatorial chemistry and alignment with AI-driven molecular design trends underscore its enduring relevance. For researchers exploring "pyrimidine-based scaffolds" or "protecting group strategies," this molecule offers a robust foundation for innovation.